Cas no 5855-98-1 (7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl-)

• Product Name: 7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl-
• CAS No: 5855-98-1
• MF: C₁₄H₁₂N₂O₆S₃
• MW: 400.449879646301
• CID: 368588
• PubChem ID: 79955
• Update Time: 2025-04-19

7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolesulfonic acid, 2-(4-amino-3-sulfophenyl)-6-methyl-
• 2-(4-amino-3-sulfophenyl)-6-methyl-1,3-benzothiazole-7-sulfonic acid
• 2-(4-amino-3-sulphophenyl)-6-methylbenzothiazole-7-sulphonic acid
• 2-(4-Amino-3-sulfo-phenyl)-6-methyl-benzothiazol-7-sulfonsaeure
• 2-(4-amino-3-sulfo-phenyl)-6-methyl-benzothiazole-7-sulfonic acid
• 2-(4'-Aminophenyl)-6-methylbenzene-thiazole-3',7-disulfonic acid
• 7-benzothiazolesulfonic acid,2-(4-amino-3-sulfophenyl)-6-methyl
• EINECS 227-471-7
• FT-0736131
• DTXSID6064030
• AKOS015901283
• 2-(4-AMINO-3-SULFOPHENYL)-6-METHYLBENZO[D]THIAZOLE-7-SULFONIC ACID
• NAPHTHOLAS-SW
• 2-(4-AMINO-3-SULFOPHENYL)-6-METHYL-7-BENZOTHIAZOLESULFONIC ACID
• NS00033956
• UNII-8Z5S3B4TYD
• 8Z5S3B4TYD
• SCHEMBL1755225
• 5855-98-1

• Inchi： 1S/C14H12N2O6S3/c1-7-2-5-10-12(13(7)25(20,21)22)23-14(16-10)8-3-4-9(15)11(6-8)24(17,18)19/h2-6H,15H2,1H3,(H,17,18,19)(H,20,21,22)
• InChI Key： ANZCWTMNWQPOQI-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(C(=C2)S(=O)(=O)O)N)=NC2=CC=C(C)C(=C12)S(=O)(=O)O

Computed Properties

• Exact Mass: 399.98600
• Monoisotopic Mass: 399.98574963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 193Ų

Experimental Properties

• PSA: 192.65000
• LogP: 5.09010